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Compound of Interest

Compound Name: 2,3-Dimethoxythiobenzamide

Cat. No.: B137389 Get Quote

In-Depth Technical Guide: 2,3-
Dimethoxythiobenzamide
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive information on the physicochemical properties

and a plausible synthetic pathway for 2,3-Dimethoxythiobenzamide, a compound of interest

in medicinal chemistry and organic synthesis.

Core Molecular Data
The fundamental molecular properties of 2,3-Dimethoxythiobenzamide are summarized

below.

Property Value Reference

Molecular Formula C9H11NO2S [1][2]

Molecular Weight 197.25 g/mol [1][2]

Physical Form Powder [1]

Purity (Typical) 98.0% [1]

CAS Number 145736-64-7 [1]
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Synthetic Pathway and Experimental
Considerations
The synthesis of 2,3-Dimethoxythiobenzamide can be logically approached from its

corresponding amide precursor, 2,3-dimethoxybenzamide. This transformation is a common

method for the preparation of thioamides. The general workflow involves the thionation of the

amide using a suitable reagent.

Plausible Synthetic Workflow

Precursor Synthesis

Final Product

2,3-Dimethoxybenzoic Acid

2,3-Dimethoxybenzoyl Chloride

  Thionyl Chloride (SOCl2) or
  Oxalyl Chloride ((COCl)2)  

2,3-Dimethoxybenzamide

  Ammonia (NH3) or
  Ammonium Hydroxide (NH4OH)  

2,3-Dimethoxythiobenzamide

  Lawesson's Reagent or
  Phosphorus Pentasulfide (P4S10)  

Click to download full resolution via product page

Caption: Synthetic pathway for 2,3-Dimethoxythiobenzamide.
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Key Experimental Protocols
Step 1: Synthesis of 2,3-Dimethoxybenzamide from 2,3-Dimethoxybenzoic Acid

A common route to synthesize the amide precursor involves the conversion of the carboxylic

acid to an acid chloride, followed by amination.

Acid Chloride Formation: 2,3-Dimethoxybenzoic acid can be reacted with a chlorinating

agent such as thionyl chloride (SOCl₂) or oxalyl chloride in an inert solvent like

dichloromethane (DCM) or toluene. A catalytic amount of N,N-dimethylformamide (DMF) can

be added to facilitate the reaction. The reaction is typically stirred at room temperature until

the evolution of gas ceases.

Amidation: The resulting crude 2,3-dimethoxybenzoyl chloride is then carefully added to a

solution of aqueous ammonia or bubbled with ammonia gas in an appropriate solvent. This

exothermic reaction should be controlled by cooling. The 2,3-dimethoxybenzamide product

often precipitates from the reaction mixture and can be collected by filtration.

Step 2: Thionation of 2,3-Dimethoxybenzamide

The conversion of the amide to the thioamide is a critical step.

Reaction Setup: 2,3-Dimethoxybenzamide is dissolved in a dry, inert solvent such as toluene

or tetrahydrofuran (THF).

Thionating Agent: A thionating agent, most commonly Lawesson's reagent or phosphorus

pentasulfide (P₄S₁₀), is added to the solution. Lawesson's reagent is often preferred due to

its better solubility and milder reaction conditions. The amount of the thionating agent

typically ranges from 0.5 to 1.0 equivalents.

Reaction Conditions: The reaction mixture is heated to reflux and monitored by a suitable

technique like thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry

(LC-MS) to determine the completion of the reaction.

Work-up and Purification: Upon completion, the reaction is cooled, and the excess thionating

reagent and byproducts are quenched, often by the addition of a saturated aqueous solution

of sodium bicarbonate. The crude product is then extracted with an organic solvent. The

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 5 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b137389?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


combined organic layers are dried over an anhydrous salt (e.g., sodium sulfate), filtered, and

the solvent is removed under reduced pressure. The resulting crude 2,3-
Dimethoxythiobenzamide can be purified by techniques such as recrystallization or column

chromatography.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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